benzyl 2'-oxo-2',3'-dihydro-1'H-spiro[piperidine-4,4'-quinoline]-1-carboxylate

• Molecular Formula: C21H22N2O3
• Molecular Weight: 350.4 g/mol
• IUPAC Name: benzyl 2-oxospiro[1,3-dihydroquinoline-4,4'-piperidine]-1'-carboxylate
• InChI: InChI=1S/C21H22N2O3/c24-19-14-21(17-8-4-5-9-18(17)22-19)10-12-23(13-11-21)20(25)26-15-16-6-2-1-3-7-16/h1-9H,10-15H2,(H,22,24)
• InChI Key: RADPVJHUVVQRGH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12CC(=O)NC3=CC=CC=C23)C(=O)OCC4=CC=CC=C4

Description

Benzyl 2'-oxo-2',3'-dihydro-1'H-spiro[piperidine-4,4'-quinoline]-1-carboxylate is a useful research compound. Its molecular formula is C21H22N2O3 and its molecular weight is 350.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

2,4,6-trichloro-[1,3,5]-triazine (1.32 g, 7.16 mmol) was added to DMF (9.6 mL) maintained at 25° C. The reaction was monitored by TLC until TCT was consumed. Then benzyl 3-(hydroxyimino)-2,3-dihydrospiro[indene-1,4′-piperidine]-1′-carboxylate (1.6 g, 4.77 mmol) in DMF (17 mL) was added. After the addition, the mixture was stirred at room temperature overnight. Water was added. The mixture was extracted with EtOAc. The combined organic layers were washed with sat. Na2CO3, followed by 1N HCl and brine, dried over Na2SO4 and concentrated. The residue was purified by prep HPLC to obtain benzyl 2′-oxo-2′,3′-dihydro-1′H-spiro[piperidine-4,4′-quinoline]-1-carboxylate (260 mg, yield 16%).